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Compound of Interest

Compound Name: lanthelliformisamine A TFA

Cat. No.: B13436595

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential information for the
preparation, storage, and handling of lanthelliformisamine A trifluoroacetate (TFA) salt stock
solutions in dimethyl sulfoxide (DMSO).

Introduction

lanthelliformisamine A is a bromotyrosine-derived marine natural product that has garnered
significant interest in the scientific community for its antibacterial properties.[1][2] It has
demonstrated efficacy as an antibiotic enhancer, particularly against resistant Gram-negative
bacteria.[3] The trifluoroacetate (TFA) salt of lanthelliformisamine A is a common form used in
research due to its stability and solubility in organic solvents like DMSO. Proper preparation of
stock solutions is critical for obtaining accurate and reproducible experimental results.

Chemical and Physical Properties

A notable discrepancy exists in the reported molecular weight of lanthelliformisamine A TFA
from different commercial suppliers. This is likely due to the varying number of trifluoroacetic
acid counterions associated with the polyamine structure of the parent molecule. Researchers
should always refer to the Certificate of Analysis provided by their specific supplier for the exact
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molecular weight to ensure accurate molar concentration calculations. For the purpose of the
protocols outlined below, the tris-TFA salt molecular weight is used as an example.

Property Value Source

(E)-N-(3-((4-((3-
aminopropyl)amino)butyl)amin

IUPAC Name o)propyl)-3-(3,5-dibromo-4- MedKoo
methoxyphenyl)acrylamide

tris(2,2,2-trifluoroacetate)

C20H32Br2N402 -

Molecular Formula MedKoo
3(C2HF302)

Molecular Weight 862.38 g/mol (as tris-TFA salt) [4]

Alternate Molecular Weight 634.33 g/mol [5]

Appearance Solid powder [3]

Solubility Soluble in DMSO [3]

Applications and Working Concentrations

lanthelliformisamine A TFA is primarily utilized in antibacterial and drug synergy studies. The
optimal working concentration will vary depending on the specific application and the bacterial
strain being investigated.
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Application

Typical
Concentration
Range

Key Findings

Source

Antibacterial Activity

6.8 UM (IC50) - 35 pM
(MIC)

Inhibitory activity
against Pseudomonas

aeruginosa.

[2]

Bactericidal activity

3.8 uM (IC50) - 25 uM  against 5]
(MIC) Staphylococcus
aureus.
Enhances the efficacy
L Sub-MIC L
Antibiotic Synergy ) of other antibiotics like  [2]
concentrations . _
ciprofloxacin.
At 50 uM, did not
inhibit planktonic
growth or biofilm
formation of P.
- I aeruginosa PAO1 in
Biofilm Inhibition Up to 50 pM [6]

one study, suggesting
higher concentrations
may be needed or
activity is strain-

dependent.

Experimental Protocols
Materials and Equipment

Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

lanthelliformisamine A TFA salt (solid powder)

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.sigmaaldrich.com/US/en/sds/sial/900518
https://www.medchemexpress.com/ianthelliformisamine-a-tfa.html?locale=ko-KR
https://www.sigmaaldrich.com/US/en/sds/sial/900518
https://www.beilstein-journals.org/bjoc/articles/20/266
https://www.benchchem.com/product/b13436595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13436595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol provides a method for preparing a 10 mM stock solution, which can then be

diluted to the desired working concentrations.

Pre-weighing Preparation: Before handling the compound, ensure you are wearing
appropriate PPE. Use a calibrated analytical balance in a chemical fume hood.

Weighing the Compound: Carefully weigh out 1 mg of lanthelliformisamine A TFA powder.

Calculating the Volume of DMSO: To prepare a 10 mM stock solution from 1 mg of
lanthelliformisamine A TFA (assuming a molecular weight of 862.38 g/mol ), the required
volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Volume (uL) =
(0.001 g/ (0.010 mol/L * 862.38 g/mol )) * 1,000,000 pL/L =116 pL

Dissolving the Compound: a. Add the calculated volume (e.g., 116 uL) of anhydrous DMSO
to the vial containing the 1 mg of lanthelliformisamine A TFA. b. Cap the vial securely and
vortex thoroughly until the solid is completely dissolved. Gentle warming may be applied if
necessary, but avoid excessive heat.

Aliquoting and Storage: a. Dispense the stock solution into smaller, single-use aliquots in
sterile microcentrifuge tubes or cryovials to avoid repeated freeze-thaw cycles. b. Clearly
label each aliquot with the compound name, concentration, solvent, and date of preparation.
c. Store the aliquots at -20°C or -80°C for long-term storage.

Storage and Stability

Solid Compound: Store the solid lanthelliformisamine A TFA at -20°C in a desiccator.
When stored properly, the solid is stable for over two years.[3]
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e DMSO Stock Solution: Store the DMSO stock solution at -20°C for short-term storage
(weeks to months) or at -80°C for long-term storage (months to years).[3] Avoid repeated
freeze-thaw cycles by preparing single-use aliquots.

Safety and Handling

A specific Safety Data Sheet (SDS) for lanthelliformisamine A TFA is not readily available.
Therefore, handling precautions should be based on the components: the parent compound (a
novel chemical entity), trifluoroacetic acid (TFA), and DMSO.

o Personal Protective Equipment: Always wear safety goggles, chemical-resistant gloves, and
a lab coat when handling the compound and its solutions.

» Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood, when
weighing the solid compound and preparing the stock solution.

e TFA Hazards: Trifluoroacetic acid is corrosive and can cause severe skin burns and eye
damage.[2][7] Handle the TFA salt with care to avoid contact with skin and eyes.

e DMSO Hazards: DMSO is readily absorbed through the skin and can carry dissolved
substances with it. Therefore, it is crucial to avoid skin contact with the DMSO solution.

» Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations for chemical waste.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Preparation

Workflow for Preparing lanthelliformisamine A TFA Stock Solution
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Caption: Workflow for preparing lanthelliformisamine A TFA stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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